Cas no 5423-27-8 ( )
structure
Product Name:
CAS No:5423-27-8
MF:C14H26O6S
MW:322.417644023895
CID:940158
PubChem ID:222307
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- butyl 3-(3-butoxy-3-oxopropyl)sulfonylpropanoate
- 3,3'-sulfonyldi-propionic acid, dibutyl ester
- AC1L5BM1
- AC1Q66Y3
- AG-J-56798
- AR-1I4028
- Bis-< 2-butyloxycarbonyl-aethyl> -sulfon
- CTK5A0102
- dibutyl 3,3'-sulfonyldipropanoate
- NSC8187
- F88665
- NSC-8187
- DTXSID20278542
- Propionic acid, 3,3'-sulfonyldi-, dibutyl ester
- Propanoic acid, 3,3'-sulfonylbis-, dibutyl ester (9CI)
- VUUQFLLRJFDANW-UHFFFAOYSA-N
- 5423-27-8
-
-
- Inchi: 1S/C14H26O6S/c1-3-5-9-19-13(15)7-11-21(17,18)12-8-14(16)20-10-6-4-2/h3-12H2,1-2H3
- InChI Key: VUUQFLLRJFDANW-UHFFFAOYSA-N
- SMILES: S(CCC(=O)OCCCC)(CCC(=O)OCCCC)(=O)=O
Computed Properties
- Exact Mass: 322.14508
- Monoisotopic Mass: 322.145
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 95.1Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 463.4°C at 760 mmHg
- Flash Point: 234.1°C
- Refractive Index: 1.464
- PSA: 86.74
- LogP: 2.94880
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1266099-100mg |
dibutyl 3,3'-sulfonyldipropanoate |
5423-27-8 | 95%+ | 100mg |
$535 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1266099-250mg |
dibutyl 3,3'-sulfonyldipropanoate |
5423-27-8 | 95%+ | 250mg |
$1010 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1266099-500mg |
dibutyl 3,3'-sulfonyldipropanoate |
5423-27-8 | 95%+ | 500mg |
$1680 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1266099-250mg |
dibutyl 3,3'-sulfonyldipropanoate |
5423-27-8 | 95%+ | 250mg |
$1010 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1266099-100mg |
dibutyl 3,3'-sulfonyldipropanoate |
5423-27-8 | 95%+ | 100mg |
$535 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1266099-500mg |
dibutyl 3,3'-sulfonyldipropanoate |
5423-27-8 | 95%+ | 500mg |
$1680 | 2025-02-21 | |
| Aaron | AR01HELK-100mg |
dibutyl 3,3'-sulfonyldipropanoate |
5423-27-8 | 95% | 100mg |
$554.00 | 2023-12-14 | |
| Aaron | AR01HELK-250mg |
dibutyl 3,3'-sulfonyldipropanoate |
5423-27-8 | 95% | 250mg |
$1039.00 | 2023-12-14 | |
| Aaron | AR01HELK-500mg |
dibutyl 3,3'-sulfonyldipropanoate |
5423-27-8 | 95% | 500mg |
$1731.00 | 2023-12-14 | |
| 1PlusChem | 1P01HED8-100mg |
dibutyl 3,3'-sulfonyldipropanoate |
5423-27-8 | 95%+ | 100mg |
$554.00 | 2024-04-30 |
Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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